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Abstract

Disodium Cocoamphodipropionate is a versatile amphoteric surfactant widely utilized in the
cosmetic and personal care industries for its mild cleansing and foaming properties.[1][2]
Derived from coconut oil, this complex mixture of compounds is valued for its ability to reduce
the irritation potential of other surfactants, making it a suitable ingredient for sensitive skin
formulations.[1][2][3] This technical guide provides a comprehensive overview of the chemical
and physical properties of Disodium Cocoamphodipropionate, its molecular structure, and a
general outline of its synthesis. While detailed experimental protocols for its characterization
are not readily available in the public domain, standard analytical methods for surfactant
analysis are referenced.

Chemical and Physical Properties

Disodium Cocoamphodipropionate is typically supplied as a clear, pale yellow to amber
liquid.[1] It is a salt-free, multi-functional surfactant known for its stability in high-electrolyte and
alkaline formulations.[3] Key quantitative data are summarized in the tables below.

Table 1: General Chemical Properties
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Property Value Source
Appearance Pale yellow to amber liquid [1]

Odor Faint fruity odor [4]
Solubility Soluble in water [5]
Stability Stable [5]
Biodegradability Biodegradable [3][5]

Table 2: Physical and Chemical Data

Parameter Value Source
Identifiers

CAS Number 68411-57-4 [1][6]
EINECS/ELINCS No 270-131-8 [1]

Molecular Information

Molecular Formula C10H18N2Na205 [1][6]
(representative)

Molecular Weight 292.24 g/mol (representative) [61[7]
Physical Constants

Melting Point -7°C (19 °F) [8]
Boiling Point 90 °C (194 °F) [8]
Flash Point 61.1 - 65 °C (142.0 - 149 °F) [8]
Solution Properties

pH (1% solution) 7.0-10.0 [5]
pH (as is) 9-10 [8]
Actives Content > 30.0% [5]
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Chemical Structure

Disodium Cocoamphodipropionate is not a single chemical entity but rather a mixture of N-
coco acyl derivatives. The "coco" portion refers to the fatty acid profile derived from coconut oll.
The core structure is based on the reaction of these fatty acids with an aminoethyl-
aminoethanol derivative, followed by carboxymethylation. The IUPAC name for a
representative structure is disodium;3-[2-aminoethyl-[2-(2-
carboxylatoethoxy)ethyllamino]propanoate.[6]

A schematic representation of the structure is provided below, where 'R’ represents the alkyl
chains from coconut fatty acids.
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Figure 1: Generalized structure of Disodium Cocoamphodipropionate.

Synthesis Pathway

The production of Disodium Cocoamphodipropionate involves a multi-step chemical
synthesis.[1] The process begins with the reaction of coconut fatty acids with diethanolamine,
which is then further reacted with sodium chloroacetate. An alternative pathway described
involves the reaction of 2-alkyl imidazoline (derived from a fatty acid and
aminoethylethanolamine) with methyl acrylate, followed by saponification with an alkali metal
hydroxide.[9]

A simplified logical workflow for the synthesis is outlined below.
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Figure 2: Simplified synthesis workflow.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and characterization of
Disodium Cocoamphodipropionate are proprietary and not extensively published in peer-
reviewed literature. However, standard methods for the analysis of surfactants can be applied

to determine its properties.

4.1 Determination of Active Surfactant Content
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The active surfactant concentration is a critical quality control parameter. Standard titrimetric
and chromatographic methods are typically employed.

» Methodology: A common approach involves a two-phase titration. A known weight of the
surfactant solution is dissolved in a suitable solvent system (e.g., water and chloroform). An
indicator is added, and the solution is titrated with a standard anionic or cationic surfactant
solution. The endpoint is determined by a color change in one of the phases.

o Referenced Standard: GB/T 13173 Surface active agents -- Detergents -- Testing methods.
[5]

4.2 pH Measurement

The pH of the supplied solution and a diluted solution are important for formulation
compatibility.

o Methodology: The pH is measured using a calibrated pH meter. For a 1% solution, a specific
weight of the Disodium Cocoamphodipropionate solution is diluted in deionized water to
the final concentration before measurement.

o Referenced Standard: GB/T 6368 Surface active agents -- Determination of pH of aqueous
solution -- Potentiometric method.[5]

4.3 Spectroscopic Analysis

While specific spectra for Disodium Cocoamphodipropionate are not readily available, the
following techniques would be crucial for structural elucidation and quality control:

« Infrared (IR) Spectroscopy: To identify characteristic functional groups such as amide C=0,
carboxylate COO-, and C-N bonds.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To provide detailed
information about the chemical environment of the hydrogen and carbon atoms, confirming
the overall structure and identifying the different alkyl chains from the coconut oil source.

The logical workflow for the characterization of a Disodium Cocoamphodipropionate sample
is depicted below.
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Figure 3: Experimental workflow for characterization.

Conclusion

Disodium Cocoamphodipropionate is a complex amphoteric surfactant with a well-
established role in the personal care industry. Its chemical properties, including mildness, good
foaming ability, and stability, make it a valuable ingredient in a wide range of cleansing
products. While its nature as a mixture of coco-acyl derivatives complicates a precise structural
and molecular weight definition, representative structures and data provide a strong basis for
its application in research and formulation development. The application of standard analytical
techniques is essential for the quality control and characterization of this versatile surfactant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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